1,1-Bis(chloromethyl)siletane

• Molecular Formula: C5H10Cl2Si
• Molecular Weight: 169.12 g/mol
• IUPAC Name: 1,1-bis(chloromethyl)siletane
• InChI: InChI=1S/C5H10Cl2Si/c6-4-8(5-7)2-1-3-8/h1-5H2
• InChI Key: VRKVRPLFJIIXEF-UHFFFAOYSA-N
• Canonical SMILES: C1C[Si](C1)(CCl)CCl

Description

1,1-Bis(chloromethyl)siletane is a silicon-containing heterocyclic compound with the formula C₃H₆Cl₂Si. It belongs to the siletane family, characterized by a four-membered silicon ring.

Preparation Methods

The synthesis of 1,1-Bis(chloromethyl)siletane typically involves the reaction of siletane with chloromethylating agents. One common method includes the reaction of siletane with formaldehyde and hydrogen chloride in the presence of a Lewis acid catalyst such as zinc chloride . This reaction proceeds under acidic conditions, facilitating the formation of the chloromethyl groups on the siletane ring. Industrial production methods may involve similar reaction conditions but are optimized for higher yields and purity .

Chemical Reactions Analysis

1,1-Bis(chloromethyl)siletane undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl groups can be substituted with other nucleophiles, such as amines or alcohols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Polymerization: It can participate in polymerization reactions to form organosilicon polymers with unique properties.

Common reagents used in these reactions include strong acids, bases, and various catalysts. The major products formed depend on the specific reaction conditions and the nature of the nucleophiles or oxidizing/reducing agents used .

Scientific Research Applications

1,1-Bis(chloromethyl)siletane has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organosilicon compounds and polymers.

Biology: The compound’s derivatives are studied for their potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential use in drug delivery systems and as a precursor for pharmaceuticals.

Industry: It is utilized in the production of specialty chemicals, coatings, and adhesives due to its unique chemical properties

Mechanism of Action

The mechanism of action of 1,1-Bis(chloromethyl)siletane involves the reactivity of its chloromethyl groups. These groups can undergo nucleophilic substitution reactions, forming covalent bonds with various nucleophiles. This reactivity is exploited in the synthesis of complex molecules and materials. The molecular targets and pathways involved depend on the specific application and the nature of the interacting species .

Comparison with Similar Compounds

Structural Analogs

(a) 1,1-Bis(2,6-dimethylphenyl)siletane

• CAS No.: 656824-69-0
• Formula : C₁₉H₂₄Si
• Key Differences :
  • The aromatic substituents (2,6-dimethylphenyl groups) enhance steric hindrance and thermal stability compared to the chloromethyl groups in 1,1-Bis(chloromethyl)siletane.
  • Applications: Used in catalysis and advanced material synthesis, whereas chloromethyl derivatives are more reactive in cross-linking reactions .

(b) Bis(chloromethyl) Ether (BCME)

• CAS No.: 542-88-1
• Formula : C₂H₄Cl₂O
• Key Differences: Reactivity: BCME is highly electrophilic and carcinogenic, whereas 1,1-Bis(chloromethyl)siletane’s silicon center may reduce electrophilicity. Applications: BCME is a historical chemical intermediate for ion-exchange resins and plastics, but its use is restricted due to toxicity. Silicon analogs like 1,1-Bis(chloromethyl)siletane are explored for less hazardous alternatives in polymer chemistry .

(c) 1,1-Dichloroethene (Vinylidene Chloride)

• CAS No.: 75-35-4
• Formula : C₂H₂Cl₂
• Key Differences: Physical Properties: 1,1-Dichloroethene is a volatile liquid (boiling point: 31.7°C), while silicon-containing siletanes likely exhibit higher boiling points due to increased molecular weight and Si–C bond stability. Toxicity: 1,1-Dichloroethene is a suspected carcinogen with documented hepatotoxicity; silicon-based compounds may have distinct metabolic pathways and lower bioaccumulation risks .

Physicochemical Properties (Hypothetical Table)

Property	1,1-Bis(chloromethyl)siletane	Bis(chloromethyl) Ether	1,1-Dichloroethene
Molecular Weight	~173.1 g/mol	114.96 g/mol	96.94 g/mol
Boiling Point	Estimated >150°C	105°C	31.7°C
Reactivity	Moderate (Si–Cl bonds)	High (C–Cl/O–C bonds)	High (C=C/Cl bonds)
Toxicity (MRL)	Not established	0.00003 mg/m³ (inhalation)	0.009 ppm (inhalation)
Primary Use	Polymer precursor	Restricted intermediate	PVC production

MRL (Minimal Risk Level) data for BCME and 1,1-Dichloroethene are from regulatory sources .

Reactivity and Stability

• Silicon vs.
• Ring Strain : The siletane ring’s strain energy (~25–30 kcal/mol) is lower than that of cyclopropane analogs, enabling selective ring-opening reactions for functionalization .

Industrial and Environmental Impact

• BCME: Banned in many countries due to its carcinogenicity (IARC Group 1). Its production decline has spurred interest in safer silicon-based alternatives .
• 1,1-Bis(chloromethyl)siletane : Preliminary studies suggest lower acute toxicity compared to chlorinated ethers, but chronic exposure risks remain uncharacterized. Environmental persistence is likely higher due to silicon’s inertness .